N-(1-benzyl-4-piperidinyl)-2-(2-chlorophenyl)acetamide
Overview
Description
N-(1-benzyl-4-piperidinyl)-2-(2-chlorophenyl)acetamide, also known as BTCP, is a chemical compound that belongs to the class of piperidine derivatives. It was first synthesized in the 1960s as a potential analgesic drug, but its development was later discontinued due to its addictive properties. Despite this, BTCP has found significant use in scientific research due to its unique properties and mechanisms of action.
Mechanism of Action
N-(1-benzyl-4-piperidinyl)-2-(2-chlorophenyl)acetamide acts as a potent agonist of the μ-opioid receptor, which is responsible for the analgesic effects of opioids. It binds to the receptor and activates it, leading to the inhibition of the release of neurotransmitters such as substance P and glutamate, which are involved in pain transmission. This inhibition results in the reduction of pain sensation.
Biochemical and Physiological Effects:
N-(1-benzyl-4-piperidinyl)-2-(2-chlorophenyl)acetamide has been found to produce a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and euphoria. It has also been shown to induce the release of dopamine, a neurotransmitter that is involved in the reward pathway of the brain, leading to its addictive properties.
Advantages and Limitations for Lab Experiments
N-(1-benzyl-4-piperidinyl)-2-(2-chlorophenyl)acetamide has several advantages as a tool for scientific research. It is a potent and selective agonist of the μ-opioid receptor, which makes it a valuable tool for studying the mechanisms of action of opioids and other analgesic drugs. However, its addictive properties and potential for abuse limit its use in laboratory experiments.
Future Directions
There are several future directions for the use of N-(1-benzyl-4-piperidinyl)-2-(2-chlorophenyl)acetamide in scientific research. One area of interest is the development of new analgesic drugs that target the μ-opioid receptor without producing the addictive properties of opioids. Another area of interest is the study of the effects of chronic pain on the central nervous system and the development of tolerance to analgesic drugs. Finally, N-(1-benzyl-4-piperidinyl)-2-(2-chlorophenyl)acetamide may also be used to study the effects of opioids on the immune system and the development of opioid-induced hyperalgesia.
Scientific Research Applications
N-(1-benzyl-4-piperidinyl)-2-(2-chlorophenyl)acetamide has been extensively used in scientific research as a tool to study the mechanisms of action of opioids and other analgesic drugs. It has been found to bind to the μ-opioid receptor, which is responsible for the analgesic effects of opioids. N-(1-benzyl-4-piperidinyl)-2-(2-chlorophenyl)acetamide has also been used to study the effects of chronic pain on the central nervous system and the development of tolerance to analgesic drugs.
properties
IUPAC Name |
N-(1-benzylpiperidin-4-yl)-2-(2-chlorophenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23ClN2O/c21-19-9-5-4-8-17(19)14-20(24)22-18-10-12-23(13-11-18)15-16-6-2-1-3-7-16/h1-9,18H,10-15H2,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ODWSGOHOTGWABH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NC(=O)CC2=CC=CC=C2Cl)CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-benzylpiperidin-4-yl)-2-(2-chlorophenyl)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide](/img/structure/B3443798.png)
![ethyl 4-amino-2-[(2-{[2-(4-morpholinyl)phenyl]amino}-2-oxoethyl)thio]-5-pyrimidinecarboxylate](/img/structure/B3443805.png)
![4-{4-methyl-3-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-1(2H)-phthalazinethione](/img/structure/B3443812.png)
![4-fluoro-N-(9-oxo-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide](/img/structure/B3443904.png)
![isopropyl 2-methyl-5-{[(2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)sulfonyl]amino}-1-benzofuran-3-carboxylate](/img/structure/B3443905.png)
